2-((2-((2-methoxybenzyl)amino)-2-oxoethyl)thio)-1-methyl-6-oxo-N-phenyl-1,6-dihydropyrimidine-5-carboxamide

• IUPAC Name: 2-[2-[(2-methoxyphenyl)methylamino]-2-oxoethyl]sulfanyl-1-methyl-6-oxo-N-phenylpyrimidine-5-carboxamide
• InChI: InChI=1S/C22H22N4O4S/c1-26-21(29)17(20(28)25-16-9-4-3-5-10-16)13-24-22(26)31-14-19(27)23-12-15-8-6-7-11-18(15)30-2/h3-11,13H,12,14H2,1-2H3,(H,23,27)(H,25,28)
• InChI Key: TZILDIOIXPISBJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CN=C1SCC(=O)NCC2=CC=CC=C2OC)C(=O)NC3=CC=CC=C3
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol

Description

2-((2-((2-methoxybenzyl)amino)-2-oxoethyl)thio)-1-methyl-6-oxo-N-phenyl-1,6-dihydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The compound is involved in the synthesis of novel heterocyclic compounds, demonstrating potential as a building block in chemical synthesis. For example, it has been used in the preparation of benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds exhibit significant anti-inflammatory and analgesic properties, highlighting the compound's utility in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Cytotoxicity Studies

In another application, derivatives related to the compound have been synthesized and evaluated for their cytotoxic activity against cancer cells. The synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, involving reactions with compounds structurally related to 2-((2-((2-methoxybenzyl)amino)-2-oxoethyl)thio)-1-methyl-6-oxo-N-phenyl-1,6-dihydropyrimidine-5-carboxamide, showed promising results against Ehrlich Ascites Carcinoma (EAC) cells (Hassan et al., 2014).

Metabolism and Disposition Studies

The compound's analogs have been utilized in studies to understand the metabolism and disposition of potent inhibitors, particularly in the context of drug discovery. For instance, research involving similar compounds in the context of HIV integrase inhibitors used 19F-NMR spectroscopy to investigate the metabolic fate and excretion balance in rats and dogs, offering insights into the pharmacokinetics of potential therapeutic agents (Monteagudo et al., 2007).

Exchange Reaction Studies

The chemical behavior of related compounds, such as 5-alkyl-2-oxo-6-thioxo-1,2,3,6-hexahydropyrimidine-4-carboxylic acids, has been explored to understand exchange reactions under physiological conditions. These studies contribute to a deeper understanding of the reactivity and potential applications of these compounds in pharmaceutical development (Batty et al., 1997).

Mechanism of Action

Target of Action

Similar compounds, such as 2-aminopyrimidine derivatives, have been shown to exhibit antitrypanosomal and antiplasmodial activities . These compounds act against causative organisms of sleeping sickness, Trypanosoma brucei rhodesiense, and malaria, Plasmodium falciparum NF54 .

Mode of Action

It’s worth noting that similar compounds, such as 2-aminopyrimidine derivatives, have shown to interact with their targets in a way that exhibits antitrypanosomal and antiplasmodial activities .

Biochemical Pathways

Similar compounds have been shown to affect the life cycle of the parasites causing sleeping sickness and malaria .

Pharmacokinetics

The nbome drugs, which are structurally similar, have been shown to present higher cytotoxicity than their counterparts, which correlates with the drug’s lipophilicity .

Result of Action

Similar compounds have been shown to exhibit cytotoxic effects towards differentiated sh-sy5y cells and primary rat cortical cultures .

Action Environment

It’s worth noting that the lipophilicity of similar compounds, such as nbome drugs, has been shown to correlate with their cytotoxicity .